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Compound of Interest

Compound Name: C15-Ceramide

Cat. No.: B3026380 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount, particularly when handling specialized compounds like C15-
Ceramide. Adherence to strict safety and disposal protocols is critical not only for personal

safety but also for maintaining the integrity of experimental outcomes. This guide provides

immediate, essential safety and logistical information, including detailed operational and

disposal plans for C15-Ceramide.

Physicochemical and Safety Data at a Glance
To facilitate a rapid understanding of C15-Ceramide's properties and associated hazards, the

following tables summarize key quantitative data.

Table 1: Physicochemical Properties of C15-Ceramide (d18:1/15:0)
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Property Value Source

CAS Number 67492-15-3 [1][2]

Molecular Formula C₃₃H₆₅NO₃ [2][3]

Molecular Weight 523.9 g/mol [2][3]

Appearance Solid [2]

Purity ≥98% [2]

Storage Temperature -20°C [2]

Solubility

Soluble in chloroform, warmed

ethanol, and warmed

methanol.[2]

Table 2: Hazard Identification and Safety Precautions

Hazard
Classification

GHS Pictogram Signal Word
Precautionary
Statements

Acute Toxicity (Oral,

Inhalation)
Danger H302, H331

P201,

P301+P312+P330,

P304+P340+P311

Skin

Corrosion/Irritation
Warning H315 P302+P352

Serious Eye

Damage/Eye Irritation
Warning H319 P305+P351+P338

Carcinogenicity Warning H351 P308+P313

Reproductive Toxicity Warning H361d P308+P313

Specific Target Organ

Toxicity
Danger H336, H372 P308+P313

Note: Hazard classifications and statements are based on available data for similar compounds

and should be treated as potentially applicable to C15-Ceramide in the absence of a complete
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toxicological profile.[4][5]

Experimental Protocols: Step-by-Step Handling and
Disposal
Personal Protective Equipment (PPE): The First Line of Defense

Consistent and proper use of PPE is the most critical measure to prevent exposure. The

following PPE is mandatory when handling C15-Ceramide:[4]

Eye Protection: Chemical safety glasses with side shields or goggles are required.

Hand Protection: Compatible chemical-resistant gloves (e.g., nitrile, neoprene) must be

worn. Always inspect gloves for integrity before use.[4][6]

Skin and Body Protection: A laboratory coat is mandatory. For larger quantities or when there

is a risk of splashing, consider a chemical-resistant apron.[4]

Respiratory Protection: If working with the powdered form for extended periods or in a poorly

ventilated area, a NIOSH-approved respirator with an appropriate particulate filter is

recommended.[4][6]

Operational Protocol: From Receipt to Application

Preparation: Before handling, ensure the work area, such as a chemical fume hood, is clean

and uncluttered.[4] Have all necessary equipment and reagents readily available.

Weighing: If weighing the solid form, perform this task in a chemical fume hood or a

ventilated balance enclosure to minimize the risk of inhaling dust particles.[4]

Solution Preparation: To create a stock solution, dissolve the solid C15-Ceramide in an

appropriate organic solvent like chloroform, or warmed ethanol or methanol.[2]

Aliquoting: For frequent use, it is advisable to aliquot the stock solution into smaller, single-

use vials. This practice helps to avoid repeated freeze-thaw cycles that could affect the

compound's stability.[4]
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Disposal Plan: Ensuring Environmental and Personal Safety

Proper disposal of C15-Ceramide and its containers is crucial to prevent environmental

contamination and potential hazards.

Waste Segregation:

Solid Waste: Collect solid C15-Ceramide waste, including contaminated consumables

(e.g., pipette tips, microfuge tubes), in a designated and clearly labeled hazardous waste

container.[7]

Liquid Waste: Solutions containing C15-Ceramide should be collected in a separate, leak-

proof, and clearly labeled hazardous waste container. Do not mix with other incompatible

waste streams.[7]

Container Management: The waste container must be compatible with the chemical and

clearly marked as "Hazardous Waste" with the full chemical name, "C15-Ceramide".[7]

Storage: Store the hazardous waste container in a designated and secure satellite

accumulation area, away from general laboratory traffic.[7]

Disposal Procedure: Arrange for the pickup of the waste container through your institution's

Environmental Health and Safety (EHS) department or a licensed chemical waste disposal

contractor.[7]

Record Keeping: Maintain accurate records of the generated waste, including the chemical

name, quantity, and disposal date, as required by institutional and regulatory guidelines.[7]

First Aid Measures

In the event of exposure, prompt action is essential:

After Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If

not breathing, give artificial respiration and seek immediate medical attention.[1]

After Skin Contact: Immediately remove contaminated clothing. Wash the affected area with

soap and plenty of water. Consult a doctor if irritation persists.[1]
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After Eye Contact: Rinse the eyes with pure water for at least 15 minutes and consult a

doctor.[1]

After Ingestion: Rinse the mouth with water. Do not induce vomiting. Never give anything by

mouth to an unconscious person. Call a doctor or Poison Control Center immediately.[1]

Visualizing the Workflow
To provide a clear, at-a-glance understanding of the handling and disposal process, the

following workflow diagram illustrates the key steps.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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Phone: (601) 213-4426
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